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Compound of Interest

Compound Name: 1,5-Diaminoanthraquinone

Cat. No.: B086024 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 1,5-Diaminoanthraquinone, a brown powder

compound used in various chemical syntheses. Adherence to these procedural steps is critical

to mitigate risks and ensure operational safety.

Hazard Identification and Exposure Limits
1,5-Diaminoanthraquinone is classified as a hazardous substance.[1] It is known to be

irritating to the eyes, respiratory system, and skin.[1][2] It may also cause sensitization upon

skin contact, and there is limited evidence of a carcinogenic effect.[1] The material is not

classified as harmful by ingestion, but open cuts or irritated skin should not be exposed, as

entry into the bloodstream could lead to systemic injury.[1]

Quantitative exposure limits for 1,5-Diaminoanthraquinone are not specifically defined;

however, it falls under the category of "Particulates not otherwise regulated (PNOR)". The

established limits for respirable dust are summarized below.
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Jurisdiction/Agency
Exposure Limit (TWA) - Respirable
Fraction

US - California (PEL) 5 mg/m³

US - Tennessee (OEL) 5 mg/m³

US - Wyoming (OSHA Table Z1) 5 mg/m³

US - Michigan (OEL) 5 mg/m³

Canada - Prince Edward Island (OEL) 10 mg/m³ (Inhalable particles)

Data sourced from Santa Cruz Biotechnology

Safety Data Sheet.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is essential when handling this chemical. The

required PPE includes protection for the eyes, skin, and respiratory system.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side

shields or chemical goggles.[1]

[3]

Protects against dust particles

and potential splashes. Ensure

a proper fit to prevent any

gaps.

Skin Protection
Chemical-resistant gloves.[1]

[4][5]

Prevents skin irritation and

sensitization.[1] For prolonged

contact, gloves with a

protection class of 5 or higher

(>240 minutes breakthrough

time) are recommended. For

brief contact, a class of 3 or

higher (>60 minutes) is

suitable.[1] Always inspect

gloves before use and wash

hands thoroughly after

removal.[5]

Protective clothing.[1][3]

Wear appropriate protective

clothing and a lab coat to

prevent skin exposure.[3]

Respiratory Protection

Dust mask or particulate

respirator (e.g., NIOSH-

approved N95).[1][4]

Required when handling the

powder to avoid respiratory

tract irritation.[1][2] Use in a

well-ventilated area.

Operational and Disposal Plan: A Step-by-Step
Workflow
Proper handling, from initial preparation to final disposal, is critical. The following workflow

diagram and procedural steps outline the safe handling process for 1,5-
Diaminoanthraquinone.
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Caption: Safe handling workflow for 1,5-Diaminoanthraquinone.
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Procedural Guidance
1. Preparation and Handling:

Engineering Controls: Always handle 1,5-Diaminoanthraquinone in a well-ventilated area,

preferably within a chemical fume hood.[5]

Safe Handling: Avoid all personal contact, including inhalation and contact with skin and

eyes.[1] Prevent the formation of dust during handling.[3][5] Keep the chemical away from

strong oxidizing agents, as ignition may result.[1]

Storage: Keep containers securely sealed and store them in a dry, cool, and well-ventilated

place.[1][3]

2. Spill and Emergency Procedures:

Minor Spills:

Wear full PPE, including a dust respirator.[1]

Use dry clean-up procedures; avoid generating dust.[1]

Carefully sweep or vacuum the spilled material. Vacuum cleaners must be fitted with a

HEPA filter.[1]

Place the collected waste into a suitable, sealed container for disposal.[1]

Major Spills:

Evacuate and alert personnel in the area.[1]

Alert emergency responders, providing the location and nature of the hazard.[1]

Only trained personnel with appropriate PPE should address the spill.

First Aid Measures:

Eye Contact: Immediately wash out the eyes with fresh running water for at least 15

minutes, ensuring complete irrigation by keeping eyelids apart.[1][3]
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Skin Contact: Immediately remove all contaminated clothing. Flush the skin and hair with

running water and soap, if available.[1][3]

Inhalation: If fumes are inhaled, remove the individual from the contaminated area to fresh

air. Keep them warm and rested.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[5] In all cases of exposure,

seek medical attention.[3][5]

3. Disposal Plan:

Waste Disposal: All waste, including contaminated PPE and spill cleanup materials, must be

handled in accordance with local, state, and federal regulations.[1]

Consultation: Consult your institution's Environmental Health and Safety (EHS) staff or a

licensed professional waste disposal service to ensure compliance.[1]

Containers: Place waste in suitable, closed, and clearly labeled containers for disposal.[5]

Puncture empty containers to prevent reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086024#personal-protective-equipment-for-handling-
1-5-diaminoanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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